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Compound of Interest

Compound Name: 4-iodobutanoic Acid

Cat. No.: B151813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential procedural guidance for the safe handling and

disposal of 4-iodobutanoic acid, ensuring the safety of laboratory personnel and compliance

with standard safety protocols.

Properties and Hazards of 4-Iodobutanoic Acid
4-Iodobutanoic acid is a crystalline organic compound that requires careful handling due to its

irritant properties.[1][2] Adherence to the safety protocols outlined below is critical to mitigate

risks.
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Property Value

CAS Number 7425-27-6

Molecular Formula C4H7IO2

Molecular Weight 214.00 g/mol

Appearance Crystalline solid

Melting Point 37-40 °C

Boiling Point 109-110 °C at 1 Torr

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Signal Word Warning

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled.

Transport the chemical in a secondary container to the designated storage area.

2. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1]

Keep the container tightly closed and protected from light and air.[1]

Store below eye level to minimize the risk of dropping and splashing.[3]
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Acids and bases should be stored separately.[3][4]

3. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn when there is a risk of splashing.[5][6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are required.[7]

Inspect gloves before each use.

Body Protection: A lab coat or chemical-resistant apron must be worn.[6] For larger

quantities, an acid-resistant suit may be necessary.[7]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhaling dust or vapors.[1][4] If a fume hood is not available, a respirator with an

appropriate cartridge should be used.[1][7]

4. Handling and Use:

Always handle 4-iodobutanoic acid within a certified chemical fume hood.[4]

Ensure an eyewash station and safety shower are readily accessible.[5]

When preparing solutions, always add the acid to the solvent slowly; never add the solvent

to the acid.[3][5]

Avoid the formation of dust.[1]

Wash hands thoroughly after handling, even if gloves were worn.[4]

5. Spill Management:

In case of a small spill, absorb the material with an inert absorbent material (e.g., sand,

vermiculite).

Collect the absorbed material into a labeled container for disposal.

For larger spills, evacuate the area and follow emergency procedures.
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Disposal Plan
4-Iodobutanoic acid is a halogenated organic compound and must be disposed of as

hazardous waste.

Waste Segregation: Do not mix halogenated waste with non-halogenated waste.[8][9][10]

Waste Containers: Collect waste in a designated, properly labeled, and sealed container.[11]

The container should be clearly marked as "Halogenated Organic Waste".[9][11]

Disposal Route: The waste must be disposed of through a certified hazardous waste

disposal service. Do not dispose of it down the drain.[8] Halogenated organic wastes are

typically incinerated at high temperatures.[9][10]
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Caption: Workflow for the safe handling of 4-iodobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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